Cas no 1455280-92-8 (5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid)

• Product Name: 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid
• CAS No: 1455280-92-8
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 4600703
• Update Time: 2025-06-11

5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C15H16N2O3/c1-10(2)14-16-8-12(13(17-14)15(18)19)20-9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,18,19)
• InChI Key： LWIYRUKBJWCPBT-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=NC=C(OCC2=CC=CC=C2)C(C(O)=O)=N1

Additional information on 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid

Introduction to 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid (CAS No. 1455280-92-8)

5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid, identified by the CAS number 1455280-92-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine family, a heterocyclic aromatic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The molecular structure of 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid incorporates both benzyloxy and isopropyl substituents, which contribute to its unique chemical properties and reactivity. These functional groups enhance its utility in synthetic chemistry, enabling modifications that can lead to novel pharmacophores for drug development.

The compound’s significance is further underscored by its role as a key intermediate in the synthesis of more complex molecules. In recent years, there has been a growing interest in pyrimidine derivatives due to their involvement in various biological pathways, including DNA replication, transcription, and translation. The structural motif of 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid makes it a valuable scaffold for designing molecules that interact with enzymes and receptors involved in these processes. This has led to its exploration in the development of inhibitors targeting diseases such as cancer, inflammation, and viral infections.

Recent advancements in medicinal chemistry have highlighted the importance of 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid in the design of small-molecule drugs. Researchers have leveraged its structural flexibility to develop compounds with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in creating inhibitors of kinases, which are enzymes overexpressed in many cancers. The benzyloxy group provides a hydrophobic interaction with the target protein, while the isopropyl group helps stabilize the binding through van der Waals forces. Such modifications have led to promising candidates for clinical trials.

The compound’s versatility extends beyond kinase inhibition. Emerging research indicates its potential in modulating other biological targets, such as transcription factors and ion channels. The pyrimidine core is particularly adept at interacting with these targets due to its ability to mimic natural nucleobases, thereby facilitating Watson-Crick-like hydrogen bonding interactions. This property has been exploited in the development of antiviral agents, where 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid derivatives have shown efficacy against viral polymerases.

In addition to its therapeutic applications, 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid has found utility in chemical biology research. Its well-defined structure allows researchers to use it as a tool compound for studying enzyme mechanisms and protein-protein interactions. By incorporating fluorescent or biotinylated tags, this compound can be employed in high-throughput screening assays to identify novel drug candidates or biochemical modulators.

The synthesis of 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid is another area of active investigation. Chemists have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group interconversions. The availability of scalable synthetic protocols has made this compound more accessible for industrial applications, fostering further exploration of its pharmacological potential.

One particularly notable application of 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid is in the development of next-generation antiviral drugs. The ongoing challenge of viral resistance has prompted researchers to seek novel therapeutic strategies. Pyrimidine-based compounds have emerged as frontrunners due to their ability to interfere with viral replication cycles. For example, derivatives of this compound have been investigated for their ability to inhibit HIV reverse transcriptase by competing with natural nucleoside substrates.

The future prospects for 5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and artificial intelligence are accelerating the discovery process by enabling virtual screening and molecular docking studies. These technologies help predict how different modifications of the compound will affect its biological activity, thereby guiding experimental efforts more efficiently.

In conclusion,5-(benzyloxy)-2-(propan-2-yl)pyrimidine-4-carboxylic acid (CAS No. 1455280-92-8) represents a cornerstone in modern pharmaceutical research. Its unique structural features make it a versatile scaffold for drug development, with applications spanning oncology, virology, and inflammatory diseases. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.